Cas no 104724-48-3 (Glycine, N-[(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)acetyl]-)
104724-48-3 structure
Product Name:Glycine, N-[(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)acetyl]-
CAS No:104724-48-3
MF:C8H8FN3O5
MW:245.164625167847
CID:1149195
Update Time:2024-07-26
Glycine, N-[(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)acetyl]- Chemical and Physical Properties
Names and Identifiers
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- Glycine, N-[(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)acetyl]-
- Glycine, N-[2-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)acetyl]-
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- Inchi: 1S/C8H8FN3O5/c9-4-2-12(8(17)11-7(4)16)3-5(13)10-1-6(14)15/h2H,1,3H2,(H,10,13)(H,14,15)(H,11,16,17)
- InChI Key: XRXXZWHTTHOTRC-UHFFFAOYSA-N
- SMILES: C(O)(=O)CNC(CN1C(=O)NC(=O)C(F)=C1)=O
Computed Properties
- Exact Mass: 245.04484
Experimental Properties
- Density: 1?+-.0.1 g/cm3(Predicted)
- Melting Point: 257-259 °C(Solv: ethanol (64-17-5))
- PSA: 115.81
- pka: 3.37±0.10(Predicted)
Glycine, N-[(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)acetyl]- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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